Cas no 831185-80-9 (N-(5-methyl-1,2-oxazol-3-yl)-5-(phenylsulfanyl)methylfuran-2-carboxamide)

N-(5-methyl-1,2-oxazol-3-yl)-5-(phenylsulfanyl)methylfuran-2-carboxamide is a heterocyclic compound featuring a furan-2-carboxamide core substituted with a phenylsulfanyl methyl group and a 5-methyl-1,2-oxazol-3-yl moiety. This structure confers potential utility in medicinal chemistry and agrochemical research due to its balanced lipophilicity and electronic properties, which may enhance binding affinity to biological targets. The presence of both oxazole and furan rings suggests stability and synthetic versatility, while the phenylsulfanyl group could facilitate interactions with sulfur-binding enzymes or receptors. Its well-defined molecular framework makes it a promising intermediate for the development of novel bioactive compounds, particularly in kinase inhibition or antimicrobial applications.
N-(5-methyl-1,2-oxazol-3-yl)-5-(phenylsulfanyl)methylfuran-2-carboxamide structure
831185-80-9 structure
Product Name:N-(5-methyl-1,2-oxazol-3-yl)-5-(phenylsulfanyl)methylfuran-2-carboxamide
CAS No:831185-80-9
MF:C16H14N2O3S
MW:314.358962535858
CID:6278518
PubChem ID:2146646
Update Time:2025-08-02

N-(5-methyl-1,2-oxazol-3-yl)-5-(phenylsulfanyl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-methyl-1,2-oxazol-3-yl)-5-(phenylsulfanyl)methylfuran-2-carboxamide
    • ZINC02708447
    • N-(5-methyl-1,2-oxazol-3-yl)-5-(phenylsulfanylmethyl)furan-2-carboxamide
    • 831185-80-9
    • N-(5-methylisoxazol-3-yl)-5-((phenylthio)methyl)furan-2-carboxamide
    • SR-01000293751-1
    • N-(5-methyl-1,2-oxazol-3-yl)-5-[(phenylsulfanyl)methyl]furan-2-carboxamide
    • F1736-0899
    • SR-01000293751
    • AKOS002206338
    • Inchi: 1S/C16H14N2O3S/c1-11-9-15(18-21-11)17-16(19)14-8-7-12(20-14)10-22-13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,17,18,19)
    • InChI Key: HMLWZJACZZCEAY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CC1=CC=C(C(NC2C=C(C)ON=2)=O)O1

Computed Properties

  • Exact Mass: 314.07251349g/mol
  • Monoisotopic Mass: 314.07251349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 93.6Ų

N-(5-methyl-1,2-oxazol-3-yl)-5-(phenylsulfanyl)methylfuran-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1736-0899-2μmol
N-(5-methyl-1,2-oxazol-3-yl)-5-[(phenylsulfanyl)methyl]furan-2-carboxamide
831185-80-9 90%+
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Life Chemicals
F1736-0899-1mg
N-(5-methyl-1,2-oxazol-3-yl)-5-[(phenylsulfanyl)methyl]furan-2-carboxamide
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Life Chemicals
F1736-0899-2mg
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Additional information on N-(5-methyl-1,2-oxazol-3-yl)-5-(phenylsulfanyl)methylfuran-2-carboxamide

Comprehensive Overview of N-(5-methyl-1,2-oxazol-3-yl)-5-(phenylsulfanyl)methylfuran-2-carboxamide (CAS No. 831185-80-9)

N-(5-methyl-1,2-oxazol-3-yl)-5-(phenylsulfanyl)methylfuran-2-carboxamide, with the CAS number 831185-80-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of furan-carboxamide derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the oxazole and furan rings, contribute to its potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like N-(5-methyl-1,2-oxazol-3-yl)-5-(phenylsulfanyl)methylfuran-2-carboxamide has surged due to their role in developing novel therapeutics and sustainable agrochemicals. Researchers are particularly interested in its sulfanyl and carboxamide functional groups, which are often associated with enhanced bioavailability and target specificity. This compound’s CAS number 831185-80-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of N-(5-methyl-1,2-oxazol-3-yl)-5-(phenylsulfanyl)methylfuran-2-carboxamide involves multi-step organic reactions, including cyclization and amidation processes. Its molecular weight and solubility properties make it suitable for various formulation strategies. Notably, the presence of the phenylsulfanyl moiety has been linked to improved metabolic stability, a critical factor in drug development.

From an industrial perspective, CAS 831185-80-9 is often discussed in the context of green chemistry and catalysis. Companies are exploring eco-friendly synthesis routes to minimize waste and energy consumption. This aligns with global trends toward sustainable chemical production, a topic highly searched in AI-driven research tools and scientific forums.

Another area of interest is the compound’s potential biological activity. Preliminary studies suggest that N-(5-methyl-1,2-oxazol-3-yl)-5-(phenylsulfanyl)methylfuran-2-carboxamide may exhibit anti-inflammatory or antimicrobial properties, though further validation is required. Such findings are often highlighted in PubMed and SciFinder queries, indicating strong academic curiosity.

In summary, N-(5-methyl-1,2-oxazol-3-yl)-5-(phenylsulfanyl)methylfuran-2-carboxamide (CAS 831185-80-9) represents a promising candidate for multiple applications. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in the fields of medicinal chemistry and agrochemical innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in high-impact journals and patent filings.

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